![molecular formula C11H18ClNO B2402942 2-(4-ethoxyphenyl)-N-methylethanamine hydrochloride CAS No. 55384-24-2](/img/structure/B2402942.png)
2-(4-ethoxyphenyl)-N-methylethanamine hydrochloride
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Overview
Description
“2-(4-ethoxyphenyl)-N-methylethanamine hydrochloride” is a chemical compound with the CAS Number: 55384-24-2 . It is also known as “[2- (4-ethoxyphenyl)ethyl] (methyl)amine hydrochloride” and has a molecular weight of 215.72 . The compound is stored at room temperature and appears as a powder .
Chemical Reactions Analysis
Specific chemical reactions involving “this compound” are not available in the retrieved data .
Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Its melting point ranges from 202 to 206 degrees Celsius . More specific physical and chemical properties are not available in the retrieved data .
Scientific Research Applications
Neurokinin-1 Receptor Antagonism : A study by Harrison et al. (2001) discusses a compound with neurokinin-1 receptor antagonist properties, which is effective in pre-clinical tests relevant to emesis and depression. This highlights its potential application in the treatment of depression and emesis.
5-HT2A Receptor Antagonism : Ogawa et al. (2002) examine a compound, R-96544, which acts as a 5-HT2A receptor antagonist. This study suggests potential applications in managing platelet aggregation and serotonin-related physiological processes.
Metabolism Studies : Kanamori et al. (2002) focus on the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats. This study provides insights into the metabolic pathways and potential toxicological impacts of related compounds.
Analytical Characterization of Derivatives : Brandt et al. (2017) present an analytical characterization of N,N-diallyltryptamines (DALTs), including their spectral data. This research is relevant for understanding the clinical and non-clinical uses of these substances.
Antidepressant and Anxiolytic Effects : A study by Pytka et al. (2015) investigates phenylpiperazine derivatives for their antidepressant and anxiolytic properties. This research contributes to the development of new treatments for mental health disorders.
Toxicokinetics and Analytical Toxicology : Richter et al. (2019) conduct a study on the toxicokinetics and analytical toxicology of NBOMe derivatives, which is essential for understanding drug-drug interactions and evaluating targets for toxicological screening.
In Vivo Evaluation of Radioligands : Matarrese et al. (2000) focus on the in vivo evaluation of a dopamine D4 receptor antagonist for PET studies. This research is significant for non-invasive assessment of brain receptors.
Antibacterial and Modulatory Activity : Figueredo et al. (2020) explore the antibacterial and modulatory activity of certain compounds, indicating potential applications in addressing bacterial resistance.
Effects on Learning and Memory : Jiang Jing-ai (2006) synthesizes compounds to study their effects on learning and memory in mice. This research contributes to the understanding of cognitive enhancement.
Pharmacokinetics of MDMA : De la Torre et al. (2000) investigate the non-linear pharmacokinetics of MDMA ('ecstasy') in humans. This study is crucial for understanding the body's response to MDMA and related compounds.
Mechanism of Action
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, H335 . These codes indicate that the compound can cause harm if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . It’s important to handle this compound with appropriate safety measures .
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-methylethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-3-13-11-6-4-10(5-7-11)8-9-12-2;/h4-7,12H,3,8-9H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEGWYILETXYUPL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CCNC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55384-24-2 |
Source
|
Record name | 2-(4-ethoxyphenyl)-N-methylethanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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